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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzyl alcohol

Cat. No.: B1295448

This technical guide provides an in-depth overview of 4-Hydroxy-3-nitrobenzyl alcohol (CAS
No. 41833-13-0), a nitro-substituted phenolic compound. It is intended for researchers,
scientists, and professionals in the fields of organic chemistry, medicinal chemistry, and drug
development. This document details the molecule's physicochemical properties, provides an
illustrative synthetic protocol, and discusses its potential biological relevance.

Core Molecular Data

4-Hydroxy-3-nitrobenzyl alcohol, also known as 4-(Hydroxymethyl)-2-nitrophenol, is a natural
product found in marine organisms such as Phidolopora pacifica and the fungus Pyricularia
oryzae.[1][2] Its chemical structure incorporates a hydroxyl group and a nitro group on a benzyl
alcohol backbone, making it a subject of interest for various chemical and pharmaceutical
applications.[3]

Physicochemical and Structural Properties

The fundamental properties of 4-Hydroxy-3-nitrobenzyl alcohol are summarized below. The
molecular weight is a critical parameter for stoichiometric calculations in synthesis and for
characterization using mass spectrometry.
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Property Value Reference
CAS Number 41833-13-0 [2][3][4]
Molecular Formula C7H7NOa4 [11[2][41[5]
Molecular Weight 169.13 g/mol [11[4115]
Melting Point 94-98°C [1]

Boiling Point 341.3£27.0 °C at 760 mmHg [1]

Density 1.5+0.1 g/cm3 [1]
4-Hydroxy-3-

IUPAC Name (4-Hy Y
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Synonyms nitrophenol, 3-Nitro-4- [2][3]
hydroxybenzyl alcohol
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Synthesis and Experimental Protocols

The synthesis of substituted benzyl alcohols often involves multi-step pathways to ensure
correct regioselectivity. While a specific protocol for 4-Hydroxy-3-nitrobenzyl alcohol is not
readily available, a reliable method for synthesizing a structurally related compound, 4-
iodobenzyl alcohol from benzyl alcohol, provides a relevant and illustrative experimental
workflow. This process involves nitration as a key step to introduce the nitro group at the
desired position.

Multi-Step Synthesis via Nitration and Sandmeyer
Reaction

This pathway highlights the strategic introduction of functional groups onto the benzene ring, a
common challenge in organic synthesis. The workflow ensures high regioselectivity for the
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para-substituted product.
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Caption: Multi-step synthesis of a substituted benzyl alcohol.

This protocol details the critical first step of introducing a nitro group onto the benzyl alcohol
scaffold. Careful temperature control is essential to favor para-substitution and minimize
oxidation side reactions.[6]

e Preparation: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel,
cool concentrated sulfuric acid (2.5 equivalents) to 0-5 °C using an ice-salt bath.

» Addition of Substrate: Slowly add benzyl alcohol (1.0 equivalent) to the cooled sulfuric acid
with continuous stirring, ensuring the internal temperature does not rise above 10 °C.

 Nitrating Mixture: Prepare a nitrating mixture by slowly adding concentrated nitric acid (1.1
equivalents) to cooled concentrated sulfuric acid (1.5 equivalents).

e Reaction: Add the nitrating mixture dropwise to the benzyl alcohol solution, maintaining the
reaction temperature between 0-5 °C. After the addition is complete, allow the mixture to stir
at this temperature for an additional 2-3 hours.

e Quenching: Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

« |solation: The precipitated solid, primarily 4-nitrobenzyl alcohol, is collected by vacuum
filtration and washed thoroughly with cold water until the washings are neutral.

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent system, such as water or an ethanol-water mixture.

Biological Activity and Signaling Pathways

While direct studies on the signaling pathways of 4-Hydroxy-3-nitrobenzyl alcohol are
limited, it has been noted for its use in preparing monoclonal IgG4 anti-human MET antibody
and drug conjugates for cancer therapy.[5]

Significant research has been conducted on the closely related compound, 4-hydroxybenzyl
alcohol (HBA). HBA demonstrates anti-angiogenic, anti-inflammatory, and anti-nociceptive
properties.[7] Its mechanism of action involves the suppression of nitric oxide (NO) production
and the expression of inducible nitric oxide synthase (iNOS) in lipopolysaccharide (LPS)-
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activated macrophages.[7] HBA also diminishes the levels of reactive oxygen species (ROS) in
these cells.[7] This suggests a potential mechanism by which related phenolic compounds may
exert their pharmacological effects.
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Caption: HBA's anti-inflammatory signaling pathway.

This guide serves as a foundational resource for professionals engaged in chemical and
pharmaceutical research. The data and protocols presented herein facilitate a deeper
understanding of 4-Hydroxy-3-nitrobenzyl alcohol and provide a framework for future
investigation and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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